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Compound of Interest

Compound Name: 1,2-Diethyl-3-nitrobenzene

Cat. No.: B8701340

An In-depth Technical Guide to the Safe Handling of 1,2-Diethyl-3-nitrobenzene

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a legally binding Safety Data Sheet (SDS). An
official SDS must be obtained from the manufacturer or supplier before any handling or use of
1,2-Diethyl-3-nitrobenzene. The toxicological and safety data for 1,2-Diethyl-3-nitrobenzene
are not extensively published; therefore, this guide largely extrapolates from the well-
documented properties of the parent compound, Nitrobenzene, and related nitroaromatic
compounds. Always handle this chemical with the utmost caution, assuming it possesses
similar or greater hazards than Nitrobenzene.

Chemical Identification and Physical Properties

1,2-Diethyl-3-nitrobenzene is an aromatic organic compound.[1] Due to limited experimental
data, many physical and chemical properties are computationally derived. For comparison,
properties of the parent compound, Nitrobenzene, are also provided.

Table 1: Physical and Chemical Properties
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1,2-Diethyl-3- Nitrobenzene

Property . Data Source
hitrobenzene (Reference)

Molecular Formula C10H13NO2 CeHsNO2 [1]

Molecular Weight 179.22 g/mol 123.11 g/mol [1][2]
103095-95-0 (may

CAS Number 98-95-3 [11[2]
vary by source)

o ) Colorless to pale
Appearance Oily liquid (predicted) o [2][3]
yellow oily liquid

Almond-like Almond-like, shoe

Odor ) ) [3]
(predicted) polish odor

N ) 245.4°C at 760 mmHg

Boiling Point ) 210-211°C [2][4]
(Predicted)

Melting Point N/A 5-6°C [2]

Flash Point 93.2°C (Predicted) 88°C (Closed Cup) [2][4]

) 1.073 g/cm3

Density ) 1.2 g/lcm3 at 20°C [2][4][5]

(Predicted)

Water Solubility

Very slightly soluble
(Predicted)

1,797 mg/L at 25°C
(Slightly soluble)

Vapor Pressure

0.0449 mmHg at 25°C
(Predicted)

20 Pa at 20°C

[4]

. >1 (Air=1) _
Vapor Density ) 4.25 (Air=1) [2]
(Predicted)
log Pow (n-
3.3 (Computed) 1.86 [1][6]
octanol/water)

Hazard Identification and GHS Classification

(Predicted)
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No specific GHS classification exists for 1,2-Diethyl-3-nitrobenzene. The classification is
inferred from Nitrobenzene and is expected to be severe. This substance should be treated as
highly toxic and hazardous.[5][6]

» Pictograms:
o Health Hazard (GHS08)
o Skull and Crossbones (GHSO06)
o Environment (GHSO09 - based on related compounds)
 Signal Word:Danger[5][6]
» Hazard Statements (Predicted based on Nitrobenzene):
o H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[6]
o H351: Suspected of causing cancer.[6][7]
o H360: May damage fertility or the unborn child.[6]
o H372: Causes damage to organs (Blood) through prolonged or repeated exposure.[6]
o H412: Harmful to aquatic life with long lasting effects.[6]
o H227: Combustible liquid.[6]

e Precautionary Statements (Selected):

[e]

P201: Obtain special instructions before use.

o

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

[¢]

P273: Avoid release to the environment.[6]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]
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[e]

[5]L6]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[6]

o P308 + P313: IF exposed or concerned: Get medical advice/attention.[5][6]

o P405: Store locked up.[6]

Table 2: Toxicological Data (Nitrobenzene Reference)

Metric Value Species Route Source
LD50 Acute Oral 590 mg/kg Mouse Oral [2]
LD50 Acute Oral 780 mg/kg Rat Oral [2]

Methemoglobine
Primary Toxic mia (inability of )

Human, Animals All Routes [71[81I9]

Effect blood to carry

oxygen)

Blood, Liver,

Kidneys, Spleen, )
Target Organs Human, Animals All Routes [21[7119]

Central Nervous
System

Experimental and Handling Protocols

Extreme caution must be exercised at all times. All work must be conducted in a designated

area, inside a certified chemical fume hood.

Engineering Controls & Personal Protective Equipment

(PPE)
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» Ventilation: All handling, including weighing and transfers, must occur within a certified
chemical fume hood to prevent inhalation of vapors.[10]

o Eye Protection: Wear chemical safety goggles and a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[10]

¢ Skin Protection:

o Gloves: Wear heavy-duty, chemical-resistant gloves (e.g., Viton®, Barrier®). Double-
gloving is recommended. Check manufacturer data for breakthrough times.

o Lab Coat: Wear a chemically resistant lab coat. An apron may also be necessary for larger
guantities.

o Footwear: Closed-toe shoes are mandatory.

o Respiratory Protection: If there is any risk of exposure outside of a fume hood, a
NIOSH/MSHA-approved full-face respirator with an organic vapor cartridge is required.[2][10]

o Safety Equipment: An eyewash station and safety shower must be immediately accessible in
the work area.[2][10]

Storage Protocol

» Store in a tightly closed, properly labeled container.[6][11]
o Keep in a cool, dry, dark, and well-ventilated area.[10]

» Store locked up in a designated poison cabinet or area accessible only to authorized
personnel.[5][6]

o Store away from incompatible materials such as strong oxidizing agents, reducing agents,
acids, and bases.[10]

o Ground all equipment containing the material to prevent static discharge.[2]

Spill & Waste Disposal Protocol

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.hmdb.ca/system/metabolites/msds/000/040/607/original/HMDB41950.pdf?1358895090
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.hmdb.ca/system/metabolites/msds/000/040/607/original/HMDB41950.pdf?1358895090
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sigald/252379
https://www.agilent.com/cs/library/msds/PPS-100-1_NAEnglish.pdf
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-4394-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTk3ODl8YXBwbGljYXRpb24vcGRmfGFETTFMMmd5Wmk4NU1qRXdNVFEyTkRJeU9ERTBMMU5FUWw4ME16azBYMDFVWDBWT0xuQmtaZ3w2YWRkMWY5NjJhMzllNjE4MTFiYzM2MDUzZjA3YjczMzRiMWZhYzFiYjkzZTZlZmFiMGRiMzE0NWY5OWU2MmNh
https://www.sigmaaldrich.com/US/en/sds/sigald/252379
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.hmdb.ca/system/metabolites/msds/000/040/607/original/HMDB41950.pdf?1358895090
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8701340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Small Spill (in fume hood):
o Absorb the spill with an inert, non-combustible material (e.g., vermiculite, dry sand).[10]

o Collect the absorbent material using non-sparking tools into a labeled, sealable container
for hazardous waste.

o Decontaminate the area with a suitable solvent, followed by soap and water.

e Large Spill:

[e]

Evacuate the area immediately.

(¢]

Alert emergency personnel.

[¢]

Remove all sources of ignition.[10]

[¢]

Ventilate the area only if it is safe to do so.

» Waste Disposal: Dispose of contents and container to an approved hazardous waste
disposal plant in accordance with all local, state, and federal regulations.[6] Do not allow the
product to enter drains.[6]

Emergency and First Aid Procedures

Immediate medical attention is critical in all cases of exposure. Symptoms of poisoning,
especially methemoglobinemia (evidenced by blueish skin), may be delayed for several hours.

[7]

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[6][12] If breathing is difficult or has stopped, provide artificial respiration. Call a
POISON CENTER or doctor immediately.[6]

o Skin Contact: Immediately take off all contaminated clothing.[6] Rinse skin with copious
amounts of water and soap for at least 15 minutes.[5] Call a physician immediately.[6]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping
eyelids open.[2] Remove contact lenses if present and easy to do. Call an ophthalmologist.
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[6]

» Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6] If the victim is conscious,
give two glasses of water to drink.[6] Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[2]

Visualized Workflows and Pathways
Laboratory Handling Workflow

The following diagram outlines the standard operating procedure for handling 1,2-Diethyl-3-
nitrobenzene in a research environment.
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Preparation Phase

F
F
e
o oy

Begin Work

Handling Phas‘;e (in Fume Hood)

Transfer Chemical to
Secondary Containment

Weigh or Dispense
Required Amount

Securely Close
Primary Container

Perform Experiment

Post-Handling Phase

Quench & Neutralize
Reaction (if applicable)

Segregate Waste into
Labeled Containers

Decontaminate Glassware
& Work Surface

Remove PPE & Wash Hands

Experiment Complete

Store Chemical

Return to Locked,

Ventilated Storage

© 2025 BenchChem. All rights reserved. 8/12

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8701340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

First Aid Route

iﬁlz‘;‘ g:‘z?: Skin Contact:
" " P,_>—»»" Remove Clothing, Flush 15+ min
Immediate Actions =T
/l' Select based S
Remove Victim from o - A on exposure Eye Contact: Seek Immediate
SR R '|A'e" (REFTIIE] N2 Source (if safe) ’ | LI o st g .51 with Eyewash 15+ min Professional Medical Attention
——_on exposure
B S W Inhalation:
Move to Fresh Air
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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